1-(8-Quinolyl)-indan-1-ol

• Molecular Formula: C18H15NO
• Molecular Weight: 261.3 g/mol
• IUPAC Name: 1-quinolin-8-yl-2,3-dihydroinden-1-ol
• InChI: InChI=1S/C18H15NO/c20-18(11-10-13-5-1-2-8-15(13)18)16-9-3-6-14-7-4-12-19-17(14)16/h1-9,12,20H,10-11H2
• InChI Key: JYKMHTIWKRIYBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(C3=CC=CC4=C3N=CC=C4)O

Description

1-(8-Quinolyl)-indan-1-ol is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(8-Quinolyl)-indan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(8-Quinolyl)-indan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

8-Bromoquinoline (10.4 g, 50 mmol) was introduced into 100 ml of THF, and the mixture was cooled to about −100° C. 20 ml of n-BuLi (2.5 M in hexane, 50 mmol) were added dropwise, during which the internal temperature was kept below −80° C. When the addition was complete, the mixture was stirred at −80° C. for a further 15 minutes, and 6.6 g of 1-indanone (50 mmol), dissolved in 30 ml of THF, were then added dropwise. The reaction mixture was then allowed to warm slowly to room temperature, and was then refluxed for 3 hours. After the mixture had cooled to room temperature, firstly ice and then hydrochloric acid were added to about pH 1, and the mixture was stirred for 30 minutes. The aqueous and organic phases were separated, the aqueous phase was treated with ammonia solution to about pH 9 and extractetd with ether, and the combined organic phases were subsequently evaporated to dryness under reduced pressure. The viscous oil obtained in this way (1-(8-quinolyl)-indan-1-ol (8H2O)) was treated with hydrochloric acid to pH 0, refluxed for 2 hours and subsequently neutralized. After work-up and drying, 6.6 g of 1-(8-quinolyl)indene (55%) were isolated as a colorless solid.

Synthesis routes and methods II

Procedure details